Cas no 499-04-7 (Arecaidine)

• Product Name: Arecaidine
• CAS No: 499-04-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD00051993
• CID: 825974
• PubChem ID: 10355
• Update Time: 2025-05-19

Arecaidine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• arecaine
• NSC 76017
• arecaidine
• methylguvacine
• N-methylguvacine
• 1,2,5,6-tetrahydro-1-methyl-nicotinicaci
• NICOTINICACID,1,2,5,6-TETRAHYDRO-1-METHYL-
• 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylic acid
• 1,2,5,6-tetrahydro-1-methyl-3-pyridinecarboxylicaci
• ARECAIDINE,CRYSTALLINE SOLID
• 1,2,5,6-Tetrahydro-1-methyl-3-pyridinecarboxylic acid
• 1,2,5,6-Tetrahydro-1-methylnicotinic acid
• 0S8YEV0D4O
• NSC76017
• NICOTINIC ACID, 1,2,5,6-TETRAHYDRO-1-METHYL-
• 1,2,5,6-tetrahydro-1-methyl-3-pyridine carboxylic acid
• Methylguvacin
• GTPL9487
• 3-Pyridinecarboxyli
• AKOS004912635
• HY-N2368
• SCHEMBL336164
• DTXSID60198139
• 1,2,5,6-Tetrahydro-1-methyl-Nicotinic acid
• 1ST169080
• 3-Pyridinecarboxylic acid,2,5,6-tetrahydro-1-methyl-
• NSC-76017
• FT-0662272
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-methyl-
• DNJFTXKSFAMXQF-UHFFFAOYSA-N
• CS-0022549
• 1-Methyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid
• CHEMBL432561
• BRN 0112366
• 1-Methyl-1,2,5,6-tetrahydro-3-pyridinecarboxylic acid #
• BDBM50000107
• ARECAIDINE [MI]
• Q9159393
• Nicotinic acid,2,5,6-tetrahydro-1-methyl-
• C15864
• FT-0662271
• MS-22815
• 1-methyl-5,6-dihydro-2H-pyridine-3-carboxylic acid
• CHEBI:2813
• UNII-0S8YEV0D4O
• 499-04-7
• Arecaidine But-2-Ynyl Ester Tosylate
• STL565165
• 5-22-01-00322 (Beilstein Handbook Reference)
• ALBB-031706
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-methyl-(9CI)
• DTXCID40120630
• DA-42310
• Arecaidine

• MDL： MFCD00051993
• Inchi： 1S/C7H11NO2/c1-8-4-2-3-6(5-8)7(9)10/h3H,2,4-5H2,1H3,(H,9,10)
• InChI Key： DNJFTXKSFAMXQF-UHFFFAOYSA-N
• SMILES： OC(C1=CCCN(C)C1)=O
• BRN： 0112366

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.17
• XLogP3: -2.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Powder
• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232 ºC (dec.)
• Boiling Point: 104-112 ºC (14-16 Torr)
• Flash Point: 115.1±25.9 ºC,
• Refractive Index: 1.5026 (estimate)
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 40.54000
• LogP: 0.27080

Arecaidine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Arecaidine

Arecaidine (CAS No. 499-04-7): A Comprehensive Overview

Arecaidine, a naturally occurring alkaloid, is a key constituent of the betel nut, derived from the seed of the palm tree *Areca catechu*. With the CAS registry number 499-04-7, this compound has garnered significant attention in recent years due to its diverse pharmacological properties and potential therapeutic applications. This article delves into the latest research findings, chemical characteristics, and biological activities of Arecaidine, providing a comprehensive understanding of its role in both traditional and modern medicine.

The chemical structure of Arecaidine is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its unique pharmacokinetic properties. Recent studies have elucidated its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and neuroprotection. These findings underscore the potential of Arecaidine as a novel therapeutic agent in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

One of the most promising areas of research on Arecaidine involves its anti-inflammatory effects. Studies have demonstrated that Arecaidine can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), by targeting key signaling molecules like nuclear factor-kappa B (NF-κB). This mechanism highlights its potential as an adjunct therapy for inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Arecaidine has also shown remarkable antioxidant activity. Research indicates that it can scavenge free radicals and reduce oxidative stress, which is a major contributor to aging and various degenerative diseases. This dual action—combining anti-inflammatory and antioxidant effects—positions Arecaidine as a versatile compound with broad therapeutic applications.

Recent advancements in neuropharmacology have also explored the neuroprotective effects of Arecaidine. Preclinical studies suggest that it may enhance cognitive function by improving synaptic plasticity and reducing neurotoxicity. These findings are particularly significant given the growing burden of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is underway to evaluate its potential as a neuroprotective agent in clinical settings.

The traditional use of Arecaidine in betel nut chewing practices has been well-documented across various cultures. However, modern research is now focusing on harnessing its bioactive properties through innovative drug delivery systems. For instance, nanoparticles loaded with Arecaidine are being investigated for their ability to enhance bioavailability and target specific tissues more effectively.

Despite its promising therapeutic potential, the safety profile of Arecaidine remains an area of active investigation. Recent toxicological studies have assessed its acute and chronic toxicity profiles, with findings indicating minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully understand its safety profile and establish guidelines for safe usage.

In conclusion, Arecaidine (CAS No. 499-04-7) represents a compelling candidate for drug development due to its multifaceted pharmacological properties. From its anti-inflammatory and antioxidant effects to its potential neuroprotective benefits, this natural alkaloid offers a wealth of opportunities for advancing medical therapies. As research continues to uncover new insights into its mechanisms of action and clinical applications, Arecaidine stands poised to play a significant role in future healthcare innovations.